Cas no 1806804-74-9 (5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine)

• Product Name: 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine
• CAS No: 1806804-74-9
• MF: C₆H₂ClF₄N
• MW: 199.5333943367
• CID: 4922178
• Update Time: 2025-11-06

5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H2ClF4N/c7-2-1-3(8)6(11)12-4(2)5(9)10/h1,5H
• InChI Key： WPDRJAFERUNYOR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1C(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine

Introduction to 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine (CAS No. 1806804-74-9)

5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine, identified by its CAS number 1806804-74-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making it a valuable intermediate in the synthesis of various active pharmaceutical ingredients (APIs) and specialty chemicals.

The structural features of 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine include the presence of chlorine, fluoro, and difluoromethyl substituents on the pyridine ring. These functional groups contribute to its unique chemical properties and reactivity, which are exploited in various synthetic pathways. The compound's molecular formula is C₇H₂ClF₄N, reflecting its composition and the presence of multiple fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in developing next-generation pharmaceuticals. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic clearance, and interactions with biological targets. 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine is no exception and has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various diseases.

One of the most notable applications of 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The fluorinated pyridine core in 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine provides a scaffold that can be modified to achieve high selectivity and potency.

Recent studies have highlighted the compound's potential in the treatment of oncological disorders. For instance, researchers have utilized 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine as a precursor in the synthesis of novel inhibitors targeting tyrosine kinases, which are overexpressed in many cancer cells. These inhibitors have shown promising results in preclinical studies, demonstrating the ability to disrupt tumor growth and metastasis. The structural flexibility offered by the fluorinated pyridine moiety allows for further derivatization, enabling the optimization of drug-like properties such as solubility, permeability, and pharmacokinetic profiles.

The agrochemical industry has also benefited from the use of fluorinated pyridines like 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine. Fluorinated compounds are known for their enhanced stability against environmental degradation and their ability to interact more effectively with biological targets. This has led to the development of more effective pesticides and herbicides that offer improved crop protection while minimizing environmental impact. The compound's unique structure makes it a suitable candidate for designing next-generation agrochemicals that combine efficacy with sustainability.

The synthesis of 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, halogenation processes, and fluorination methods are commonly employed. The presence of multiple reactive sites on the molecule necessitates precise control over reaction conditions to avoid unwanted side products. Despite these challenges, the growing demand for fluorinated pyridines has spurred innovation in synthetic methodologies, making it increasingly feasible to produce these compounds on an industrial scale.

In conclusion, 5-Chloro-2,3-difluoro-6-(difluoromethyl)pyridine (CAS No. 1806804-74-9) is a versatile intermediate with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable building block for developing innovative therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for fluorinated pyridines, compounds like this will undoubtedly play an increasingly important role in advancing drug discovery and agricultural science.